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Introduction

Salcomine, the cobalt(ll) complex of the Schiff base ligand salen (N,N'-
bis(salicylidene)ethylenediamine), has served as a important synthetic model for understanding
the reversible binding of molecular oxygen by metalloproteins such as hemoglobin and
myoglobin. First reported in 1933, the observation five years later that this compound reversibly
changes color from red-brown to black upon exposure to air established its role as a functional
mimic of natural oxygen carriers.[1] The relative simplicity of salcomine, compared to the
complexity of proteins, allows for detailed investigation of the fundamental principles of
dioxygen binding to transition metal centers. This technical guide provides an in-depth overview
of salcomine, including its synthesis, oxygen-binding properties, and the experimental
methods used for its characterization, tailored for researchers in bioinorganic chemistry,
materials science, and drug development.

Molecular Structure and Oxygen Binding

Salcomine, or Co(salen), is a square planar cobalt(ll) complex.[2] In the solid state, it can exist
in different crystalline forms, with varying abilities to bind oxygen. This variation is attributed to
the presence of voids in the crystal lattice, which are necessary for the diffusion of molecular
oxygen.[1] The so-called "inactive" form consists of dimeric units, while the "active" forms are
presumed to have a more open lattice structure.
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In the presence of a coordinating solvent, such as dimethyl sulfoxide (DMSO) or pyridine,
salcomine readily binds molecular oxygen.[2] The generally accepted mechanism involves the
formation of a 2:1 complex, where two salcomine molecules bind to one molecule of dioxygen,
forming a peroxo-bridged dimeric species, [(Co(salen))202].[2] This reversible binding is
accompanied by a distinct color change, providing a visual indication of oxygenation.

Quantitative Oxygen-Binding Data

The oxygen-binding affinity of salcomine and its derivatives can be quantified by determining
the oxygenation constant (KOz) and the associated thermodynamic parameters, enthalpy (AH®)
and entropy (AS°). These values are crucial for understanding the stability of the oxygen
adduct and the thermodynamics of the binding process. The following table summarizes these
parameters for salcomine and several of its derivatives in a dimethylformamide (DMF) solution
in the presence of pyridine.
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Complex Temperature KOz (atm~?) AH° (kJ mol—?) AS* (I mol™
(K) K~™)

Co(NSalen) 274 10.52 -37.56 -117.5
286 5.20

298 2.43

318 1.08

Co(EtSalen) 274 16.5 -49.66 -156.7
286 8.75

298 2.96

Co(DIEtSalen) 274 18.5 -46.50 -131.7
286 7.40

298 3.05

Co(DMISalen) 274 17.36 -45.2 -129.8
286 12.2

298 6.75

Data sourced
from "Binding of
Molecular
Dioxygen to the
Cobalt(ll)
Complexes in
Nonaqueous
Solution".[3][4]

Kinetics of Oxygen Binding

The kinetics of oxygen binding to salcomine are generally observed to be rapid, particularly in
solution.[5] However, specific rate constants for the association (kon) and dissociation (koff) of
oxygen with salcomine are not readily available in the surveyed literature. The overall rate of
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oxygen uptake in the solid state can be influenced by the crystalline form of the complex, with
some phases exhibiting a lag period before significant oxygen absorption occurs.[5] In solution,
the rate of oxygen uptake appears to be similar across different solvents, though the final
product can be a 1:1 or 2:1 adduct.[1]

Experimental Protocols
Synthesis of Salen Ligand (Hzsalen)

This protocol describes the synthesis of the N,N'-bis(salicylidene)ethylenediamine (salen)
ligand.

Materials:

o Salicylaldehyde (2.1 cm3)

e 1,2-diaminoethane (0.7 cm?)
o Ethanol (25 cm3)

Procedure:

To a solution of salicylaldehyde in boiling ethanol, add 1,2-diaminoethane.

Stir the reaction mixture thoroughly for 3-4 minutes.

Cool the solution in an ice-bath to allow for the precipitation of bright yellow flaky crystals.

Filter the crystals under suction and wash with a small volume of ice-cold ethanol.

Air-dry the resulting salen ligand.

Synthesis of Salcomine (Co(salen))

This protocol details the synthesis of the "inactive” form of salcomine. This preparation is
sensitive to air and should be performed under an inert atmosphere (e.g., nitrogen or under
vacuum).

Materials:
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Hzsalen (1.6 g)

Ethanol (60 cm?)

Cobalt(ll) acetate tetrahydrate (1.25 g)

Ethanol:water mixture (7 cm3)
Procedure:
¢ |n a side-arm flask, dissolve Hzsalen in ethanol at 60-70°C.

e Quickly add a solution of Cobalt(ll) acetate tetrahydrate in the ethanol:water mixture while
swirling the flask.

o Immediately stopper the flask and evacuate through the side-arm.

o Continue heating with periodic swirling for 1-2 hours. During this time, the initially formed
brown "active" complex will slowly convert to the brick-red "inactive" complex.

o Cool the solution to room temperature.
o Collect the crystals by filtration in the air.
e Wash the crystals three times with ice-cold ethanol.

e Dry the final Co(salen) product in a desiccator.

Measurement of Oxygen Uptake

This protocol describes a gasometric method for quantifying the reversible oxygen uptake by
Co(salen) in DMSO.

Apparatus:
e Side-arm test tube

e Small test tube that fits inside the side-arm tube
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Manometer (graduated U-tube)

Movable arm for pressure equalization

Procedure:

Accurately weigh a finely ground sample of Co(salen) (between 0.05 and 0.1 g) and place it
in the side-arm test tube.

Saturate approximately 5 cm3 of DMSO with oxygen by bubbling the gas through it for a few
seconds.

Carefully place the oxygen-saturated DMSO into the small test tube and lower it into the
side-arm test tube without spilling.

Flush the side-arm tube with a gentle stream of oxygen and then seal it with a tightly fitting
rubber stopper.

Connect the side-arm tube to the manometer and equalize the water levels in both arms to
ensure the internal pressure is atmospheric. Record the initial water level in the graduated
tube.

Carefully invert the side-arm tube to allow the DMSO to dissolve the Co(salen), initiating the
oxygen uptake. Record the time.

As oxygen is absorbed, the water level in the graduated tube will rise. Record the volume
change over time (e.g., every two minutes for 20 minutes), equalizing the pressure with the
movable arm before each reading.

Plot the volume of oxygen absorbed versus time to determine the total oxygen uptake. From
this, the mole ratio of dioxygen absorbed per mole of Co(salen) can be calculated.[1]

Visualizations
Synthesis of Salcomine Workflow
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Caption: Workflow for the two-step synthesis of Salcomine.

Oxygen Binding Mechanism

2 Co(salen) @)

+ 02 (Oxygenation)} Oz (Deoxygenation)

[(Co(salen))202]

(Peroxo-bridged dimer)
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Caption: Reversible binding of oxygen to form a peroxo-bridged dimer.

Experimental Workflow for Oxygen Uptake Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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